Cas no 1860802-95-4 (Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)-)

Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)-, is a specialized organic compound featuring a benzoic acid core substituted with a methyl group and a pyrazole moiety at the 3- and 4-positions, respectively. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical synthesis. The presence of the pyrazole ring enhances its potential as a building block for heterocyclic compounds, while the carboxylic acid group allows for further derivatization. Its well-defined molecular architecture ensures consistent performance in applications requiring precise chemical modifications. The compound is typically characterized by high purity and stability, meeting stringent industrial and research requirements.

Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)- structure

1860802-95-4 structure

Product Name:Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)-

CAS No:1860802-95-4

MF:C₁₁H₁₀N₂O₂

MW:202.209302425385

MDL:MFCD32857895

CID:4785375

Update Time:2025-10-29

Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)-
- MDL： MFCD32857895
- Inchi： 1S/C11H10N2O2/c1-7-4-8(11(14)15)2-3-10(7)9-5-12-13-6-9/h2-6H,1H3,(H,12,13)(H,14,15)
- InChI Key： QVCKSBWLHCFUFH-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(C2=CNN=C2)C(C)=C1

Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	224925-1g	3-Methyl-4-(1H-pyrazol-4-yl)benzoic acid, 95%	1860802-95-4	95%	1g	$1156.00	2023-09-10
Matrix Scientific	224925-2.500g	3-Methyl-4-(1H-pyrazol-4-yl)benzoic acid, 95%	1860802-95-4	95%	2.500g	$1980.00	2023-09-10

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Additional information on Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)-

Benzoic Acid, 3-Methyl-4-(1H-Pyrazol-4-Yl): A Comprehensive Overview

The compound with CAS No. 1860802-95-4, commonly referred to as Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl), is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research findings.

Benzoic acid is a fundamental organic compound characterized by a benzene ring attached to a carboxylic acid group. The addition of a 3-methyl and 4-(1H-pyrazol-4-yl) substituent introduces unique electronic and steric effects, making this compound particularly interesting for researchers. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the molecule's stability and reactivity.

Recent studies have highlighted the importance of Benzoic acid derivatives in drug discovery and development. The pyrazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, which enhances the bioavailability of drug candidates. This property makes Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl) a promising lead compound in the design of new pharmaceutical agents targeting various diseases.

In terms of synthesis, the preparation of Benzoic acid derivatives often involves multi-step reactions that require precise control over reaction conditions. The introduction of the pyrazole group typically involves nucleophilic aromatic substitution or coupling reactions with appropriate reagents. Researchers have explored various strategies to optimize these reactions, ensuring high yields and purity of the final product.

The applications of Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl) extend beyond pharmaceuticals. Its structural versatility makes it a valuable component in the synthesis of advanced materials such as polymers and coatings. The methyl group at position 3 provides additional steric bulk, which can influence the physical properties of materials derived from this compound.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of Benzoic acid derivatives with greater accuracy. These computational models have been instrumental in guiding experimental efforts and accelerating the discovery of novel applications for this compound.

In conclusion, Benzoic acid, 3-methyl-4-(1H-pyrazol-4-Yl) (CAS No. 1860802-95) is a versatile molecule with significant potential in multiple fields. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.